N-[(1-methylpiperidin-4-yl)methyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide

• IUPAC Name: N-[(1-methylpiperidin-4-yl)methyl]-N'-[4-(trifluoromethyl)phenyl]oxamide
• InChI: InChI=1S/C16H20F3N3O2/c1-22-8-6-11(7-9-22)10-20-14(23)15(24)21-13-4-2-12(3-5-13)16(17,18)19/h2-5,11H,6-10H2,1H3,(H,20,23)(H,21,24)
• InChI Key: PUKILGBDTIVVPN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)CNC(=O)C(=O)NC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C16H20F3N3O2
• Molecular Weight: 343.34 g/mol

Description

Piperidine derivatives, such as the 1-methylpiperidin-4-yl group in your compound, are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. They are present in more than twenty classes of pharmaceuticals.

Synthesis Analysis

The synthesis of piperidine derivatives has been a subject of interest in recent scientific literature. The process often involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Molecular Structure Analysis

The molecular structure of piperidine derivatives can be quite complex. For example, a similar compound, 4-[(1-Methylpiperidin-4-yl)oxy]aniline, has a molecular weight of 206.28.

Chemical Reactions Analysis

Piperidine derivatives are involved in a variety of chemical reactions. These reactions often involve the formation of various piperidine derivatives through intra- and intermolecular reactions.

Physical And Chemical Properties Analysis

Physical and chemical properties can vary greatly among piperidine derivatives. For instance, a similar compound, N-Methyl-1-(1-methylpiperidin-4-yl)methanamine, has a molecular weight of 142.24 and is a liquid at room temperature.

Scientific Research Applications

N-Methyl-N-trifluoromethylphenyl-4-piperidin-4-ylmethylenediamide has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of a variety of organic compounds and as a catalyst in the synthesis of polymers. It has also been used as a solvent in the extraction of proteins, peptides, and other biological molecules. Additionally, it has been used as a fluorescent probe for the detection of proteins, peptides, and other biological molecules.

Mechanism of Action

The mechanism of action of N-Methyl-N-trifluoromethylphenyl-4-piperidin-4-ylmethylenediamide is not yet fully understood. However, it is believed to act as a chelating agent, forming complexes with metal ions, which then interact with biological molecules. The formation of these complexes is thought to be responsible for the compound’s various biological activities.
Biochemical and Physiological Effects
N-Methyl-N-trifluoromethylphenyl-4-piperidin-4-ylmethylenediamide has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of several types of bacteria and fungi, as well as to reduce inflammation and to have antioxidant activity. Additionally, it has been found to have anti-cancer activity, as well as to reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

N-Methyl-N-trifluoromethylphenyl-4-piperidin-4-ylmethylenediamide has several advantages when used in laboratory experiments. It is relatively stable, and it is soluble in a variety of solvents, making it easy to work with. Additionally, it is non-toxic and has a low odor, making it suitable for use in a variety of laboratory settings. However, it is important to note that this compound is not water soluble and should not be used in experiments that require aqueous solutions.

Future Directions

The potential applications of N-Methyl-N-trifluoromethylphenyl-4-piperidin-4-ylmethylenediamide are vast and varied. Further research is needed to explore the compound’s potential therapeutic applications, as well as to investigate its potential use as a fluorescent probe for the detection of proteins, peptides, and other biological molecules. Additionally, further research is needed to explore the compound’s potential use as a catalyst in the synthesis of polymers and other organic compounds. Finally, further research is needed to explore the compound’s potential use as a solvent for the extraction of proteins, peptides, and other biological molecules.

Synthesis Methods

N-Methyl-N-trifluoromethylphenyl-4-piperidin-4-ylmethylenediamide can be synthesized using a variety of methods. One of the most common methods is the reaction of 4-piperidin-4-ylmethylenediamine with trifluoromethyl phenyl isocyanate in the presence of a base, such as triethylamine, in a polar aprotic solvent such as dimethylformamide. This reaction yields the compound in high yields with good purity. Other methods of synthesis include the reaction of 4-piperidin-4-ylmethylenediamine with trifluoromethyl phenyl isothiocyanate in the presence of a base, such as triethylamine, in a polar aprotic solvent such as dimethylformamide.

Safety and Hazards

The safety and hazards associated with a specific compound depend on its specific physical and chemical properties. For example, a compound with similar structure, 1-[(1-Methylpiperidin-4-yl)methyl]piperazine, has been classified as a potential irritant.